Cas no 36338-04-2 (1,4,7,10,13-Pentathiacyclopentadecane)

1,4,7,10,13-Pentathiacyclopentadecane structure
36338-04-2 structure
Product Name:1,4,7,10,13-Pentathiacyclopentadecane
CAS No:36338-04-2
MF:C10H20S5
MW:300.590796470642
CID:308879
PubChem ID:373838
Update Time:2025-04-19

1,4,7,10,13-Pentathiacyclopentadecane Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13-Pentathiacyclopentadecane
    • DTXSID50327390
    • NCI60_017718
    • 36338-04-2
    • SCHEMBL5416911
    • CHEMBL1996007
    • NSC650801
    • NSC-650801
    • Inchi: 1S/C10H20S5/c1-2-12-5-6-14-9-10-15-8-7-13-4-3-11-1/h1-10H2
    • InChI Key: JZVKYARMSUTTSV-UHFFFAOYSA-N
    • SMILES: S1CCSCCSCCSCCSCC1

Computed Properties

  • Exact Mass: 300.0171
  • Monoisotopic Mass: 300.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 86.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 476.8°C at 760 mmHg
  • Flash Point: 253.5°C
  • Refractive Index: 1.573
  • PSA: 0

1,4,7,10,13-Pentathiacyclopentadecane Related Literature

  • 1. Subject index, 1990
  • 2. Subject index, 1990
  • 3. Nickel thioether chemistry: syntheses of nickel(II) complexes of tetra- and penta-thia macrocyclic ligands. The single-crystal structures of [Ni([16]aneS4)(OH2)2][BF4]2 and [Ni([15]aneS5)][PF6]2([16]aneS4=1,5,9,13-tetrathiacyclohexadecane, [15]aneS5=1,4,7,10,13-pentathiacyclopentadecane)
    Alexander J. Blake,Malcolm A. Halcrow,Martin Schr?der J. Chem. Soc. Dalton Trans. 1992 2803
  • 4. Structural and spectroscopic studies of charge-transfer adducts formed between IBr and thioether crowns
    Alexander J. Blake,Francesco A. Devillanova,Alessandra Garau,Francesco Isaia,Vito Lippolis,Simon Parsons,Martin Schr?der J. Chem. Soc. Dalton Trans. 1999 525
  • 5. [Ag2([15]aneS5)2]2+: a binuclear silver(I) complex incorporating asymmetrically bridging thioether donors. ([15]aneS5= 1,4,7,10,13-pentathiacyclopentadecane)
    Alexander J. Blake,Robert O. Gould,Gillian Reid,Martin Schr?der J. Chem. Soc. Chem. Commun. 1990 974
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.